Cas no 2248881-36-7 (N-(Cyanomethyl)-2-[(3-fluoro-5-sulfamoylphenyl)carbamoylamino]acetamide)

• Product Name: N-(Cyanomethyl)-2-[(3-fluoro-5-sulfamoylphenyl)carbamoylamino]acetamide
• CAS No: 2248881-36-7
• MF: C₁₁H₁₂FN₅O₄S
• MW: 329.307483673096
• CID: 6019740
• PubChem ID: 138042671
• Update Time: 2025-05-25

N-(Cyanomethyl)-2-[(3-fluoro-5-sulfamoylphenyl)carbamoylamino]acetamide Chemical and Physical Properties

Names and Identifiers

• 2248881-36-7
• Z2107169694
• EN300-26685644
• N-(Cyanomethyl)-2-[(3-fluoro-5-sulfamoylphenyl)carbamoylamino]acetamide
• N-(cyanomethyl)-2-{[(3-fluoro-5-sulfamoylphenyl)carbamoyl]amino}acetamide

• Inchi： 1S/C11H12FN5O4S/c12-7-3-8(5-9(4-7)22(14,20)21)17-11(19)16-6-10(18)15-2-1-13/h3-5H,2,6H2,(H,15,18)(H2,14,20,21)(H2,16,17,19)
• InChI Key： MBHHNDQEUQWPNP-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)NC(NCC(NCC#N)=O)=O)F)(N)(=O)=O

Computed Properties

• Exact Mass: 329.05940322g/mol
• Monoisotopic Mass: 329.05940322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 163Ų

Additional information on N-(Cyanomethyl)-2-[(3-fluoro-5-sulfamoylphenyl)carbamoylamino]acetamide

N-(Cyanomethyl)-2-[(3-fluoro-5-sulfamoylphenyl)carbamoylamino]acetamide: A Comprehensive Overview

The compound N-(Cyanomethyl)-2-[(3-fluoro-5-sulfamoylphenyl)carbamoylamino]acetamide (CAS No. 2248881-36-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, particularly in the fields of pharmacology and materials science. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest for researchers worldwide.

The molecular structure of N-(Cyanomethyl)-2-[(3-fluoro-5-sulfamoylphenyl)carbamoylamino]acetamide is characterized by a complex arrangement of functional groups, including a cyanomethyl group, a sulfamoyl group, and a carbamoylamino moiety. These functional groups contribute to the compound's reactivity, stability, and potential applications. The presence of the fluoro group at the 3-position of the phenyl ring introduces electronic effects that influence the molecule's overall behavior, making it suitable for specific chemical transformations.

Recent studies have highlighted the importance of N-(Cyanomethyl)-2-[(3-fluoro-5-sulfamoylphenyl)carbamoylamino]acetamide in drug discovery. Its ability to act as a versatile building block in organic synthesis has been extensively explored. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of bioactive molecules, including potential therapeutic agents. The sulfamoyl group, in particular, has been shown to enhance the bioavailability and pharmacokinetic properties of derivatives, making it a valuable component in medicinal chemistry.

In addition to its pharmacological applications, N-(Cyanomethyl)-2-[(3-fluoro-5-sulfamoylphenyl)carbamoylamino]acetamide has also found relevance in materials science. Its structural versatility allows for the creation of advanced materials with tailored properties. For instance, derivatives of this compound have been investigated for their potential use in polymer chemistry and nanotechnology. The cyanomethyl group plays a crucial role in these applications by facilitating cross-linking reactions and enhancing material durability.

The synthesis of N-(Cyanomethyl)-2-[(3-fluoro-5-sulfamoylphenyl)carbamoylamino]acetamide involves a series of carefully controlled reactions that ensure high purity and yield. Recent advancements in catalytic methods have further optimized these processes, reducing production costs and improving scalability. The use of green chemistry principles in its synthesis has also been explored, aligning with global efforts to promote sustainable chemical practices.

From an analytical standpoint, the characterization of N-(Cyanomethyl)-2-[(3-fluoro-5-sulfamoylphenyl)carbamoylamino]acetamide has been enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy have provided detailed insights into its molecular structure and dynamic behavior. These analyses have confirmed the compound's stability under various conditions, making it suitable for long-term storage and transportation.

Looking ahead, the future of N-(Cyanomethyl)-2-[(3-fluoro-5-sulfamoylphenyl)carbamoylamino]acetamide appears promising. Ongoing research is focused on expanding its application scope while exploring novel synthetic pathways. Collaborative efforts between academia and industry are expected to drive further innovation, ensuring that this compound continues to play a pivotal role in advancing scientific knowledge and technological progress.